Cas no 182686-05-1 (Acetic acid, [[4-phenyl-6-[4-(phenylmethyl)phenyl]-2-pyrimidinyl]thio]-)
182686-05-1 structure
Product Name:Acetic acid, [[4-phenyl-6-[4-(phenylmethyl)phenyl]-2-pyrimidinyl]thio]-
CAS No:182686-05-1
MF:C25H20N2O2S
MW:412.503504753113
CID:1381535
Update Time:2024-08-16
Acetic acid, [[4-phenyl-6-[4-(phenylmethyl)phenyl]-2-pyrimidinyl]thio]- Chemical and Physical Properties
Names and Identifiers
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- Acetic acid, [[4-phenyl-6-[4-(phenylmethyl)phenyl]-2-pyrimidinyl]thio]-
- Acetic acid, 2-[[4-phenyl-6-[4-(phenylmethyl)phenyl]-2-pyrimidinyl]thio]-
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- Inchi: 1S/C25H20N2O2S/c28-24(29)17-30-25-26-22(20-9-5-2-6-10-20)16-23(27-25)21-13-11-19(12-14-21)15-18-7-3-1-4-8-18/h1-14,16H,15,17H2,(H,28,29)
- InChI Key: YFXKGDMKNVXLOV-UHFFFAOYSA-N
- SMILES: C(O)(=O)CSC1=NC(C2=CC=C(CC3=CC=CC=C3)C=C2)=CC(C2=CC=CC=C2)=N1
Computed Properties
- Exact Mass: 412.1247
Experimental Properties
- Density: 1.32±0.1 g/cm3(Predicted)
- Boiling Point: 636.2±55.0 °C(Predicted)
- PSA: 63.08
- pka: 2.79±0.10(Predicted)
Acetic acid, [[4-phenyl-6-[4-(phenylmethyl)phenyl]-2-pyrimidinyl]thio]- Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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